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Compound of Interest

Compound Name: 2-Phenyl-2-piperidinoacetonitrile
CAS No.: 5766-79-0
Cat. No.: B1596278
Get Quote
& J

CAS Number: 5766-79-0 Synonyms:

-Phenyl-
-piperidinoacetonitrile; 2-Phenyl-2-(1-piperidinyl)acetonitrile Chemical Family:

-Aminonitriles Regulatory Status: DEA List | Chemical (Precursor); Controlled Substance
Intermediate.[1][2]

Part 1: Executive Summary & Core Directive

This technical guide provides a rigorous Global Harmonized System (GHS) classification
framework for 2-Phenyl-2-piperidinoacetonitrile, a critical intermediate in the synthesis of
dissociative anesthetics (e.g., phencyclidine analogs).[1][2] Due to its status as a controlled
substance precursor and a potent chemical intermediate, standard public safety databases
often lack comprehensive toxicological profiling.[1][2]
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This guide bridges that gap by synthesizing Structure-Activity Relationships (SAR), existing
ECHA notification data, and functional group analysis to establish a defensible safety profile.[1]
[2] The classification logic prioritizes the Precautionary Principle, assuming high reactivity and
potential CNS activity characteristic of lipophilic

-aminonitriles.[1]

Part 2: Physicochemical Characterization & Hazard
Identification[1][2]

Before assigning GHS codes, we must characterize the molecule's potential for bioavailability
and reactivity.[1][2]

Structural Analysis

The molecule consists of three distinct functional zones:

 Nitrile Group (-C=N): Potential for metabolic release of cyanide (cyanogenesis), though
sterically hindered by the adjacent phenyl and piperidine groups.[1][2]

» Piperidine Ring: A secondary amine derivative, imparting basicity (estimated pKa

9-10) and lipophilicity.[1][2] This drives irritation and membrane permeability.[1][2]

e Benzylic Carbon: The central chiral center links the phenyl ring, increasing lipophilicity (LogP
> 2.5), facilitating Blood-Brain Barrier (BBB) penetration.[1][2]

GHS Classification Matrix

Based on available data (ECHA C&L Inventory) and read-across from structurally similar
aminonitriles, the following classification is established:
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Hazard Class

Category

Hazard Statement Hazard Statement

Code Text
o Harmful if swallowed.
Acute Toxicity (Oral) Cat. 4 H302
[LI[2131415006]17]
Skin Causes skin irritation.
_ o Cat.[1][2][4][71[8] 2 H315
Corrosion/Irritation (1121141617191
) Causes serious eye
Serious Eye o
o Cat.[1][2][4][71[8] 2A H319 irritation.[1][2][4][5][6]
Damage/Irritation
[7]
May cause
STOT - Single drowsiness or
Cat. 3 H336 o
Exposure dizziness (CNS
effects).[1][2]
Aquatic Toxicity Harmful to aquatic life
Cat.[1][2] 3 H402 ]
(Acute) (Predicted).[1][2]

Note on Acute Toxicity: While specific LD50 data is sparse, the classification of H302 is derived

from the typical toxicity profile of

-aminonitriles, which often show oral LD50 values in the 300-2000 mg/kg range.[1]

[2] The H336 (CNS effects) is a mechanistic inference due to its structural role as a

PCP precursor and high lipophilicity.[1][2]

Part 3: Technical Justification (The "Why")
The Mechanism of Toxicity (Nitrile vs. Amine)

The toxicity of 2-Phenyl-2-piperidinoacetonitrile is not merely additive; it is synergistic.[1][2]
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e Cyanogenic Potential: Unlike simple aliphatic nitriles, the steric bulk of the phenyl and
piperidine groups creates a "cage effect,” potentially slowing the enzymatic release of
cyanide by cytochrome P450.[1][2] However, if metabolized, the release of HCN inhibits
cytochrome c oxidase, leading to histotoxic hypoxia.[1][2]

o Decision: Classify as Acute Tox 4 rather than 3, acknowledging the steric hindrance but
respecting the nitrile hazard.

» Alkaline Irritation: The piperidine moiety is a strong base.[1][2] Upon contact with moist
mucous membranes (eyes/lungs), it protonates, releasing hydroxide ions (

).[1][2] This causes saponification of membrane lipids, justifying H319 (Eye Irritation) and
H315 (Skin Irritation).[1][2]

CNS Activity (The Hidden Hazard)

Most SDSs for chemical intermediates ignore pharmacological effects.[1][2] However, for drug
development professionals, ignoring the pharmacophore is negligent.[1][2] This molecule is a
direct precursor to dissociative agents.[1][2] Accidental inhalation or dermal absorption can
lead to:

Disorientation[2]

Nystagmus (involuntary eye movement)[1][2]

Ataxia[2][3][5][8]

GHS Implication: This necessitates the inclusion of H336 (May cause drowsiness or
dizziness) under STOT-SE, even if not formally listed in basic chemical catalogs.[1][2]

Part 4: Visualization of Classification Logic

The following diagram illustrates the decision tree used to derive the GHS classification,
moving from chemical structure to hazard assignment.

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-Phenyl-2-piperidinoacetonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/Alpha-phenylacetoacetonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/2-Phenyl-2-piperidinoacetonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/Alpha-phenylacetoacetonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/2-Phenyl-2-piperidinoacetonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/Alpha-phenylacetoacetonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/2-Phenyl-2-piperidinoacetonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/Alpha-phenylacetoacetonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/2-Phenyl-2-piperidinoacetonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/Alpha-phenylacetoacetonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/2-Phenyl-2-piperidinoacetonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/Alpha-phenylacetoacetonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/2-Phenyl-2-piperidinoacetonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/Alpha-phenylacetoacetonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/2-Phenyl-2-piperidinoacetonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/Alpha-phenylacetoacetonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/Alpha-phenylacetoacetonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/2-Phenyl-2-piperidinoacetonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/Alpha-phenylacetoacetonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/Alpha-phenylacetoacetonitrile
https://scentfriends.com/wp-content/uploads/2022/12/Peonile_SDS.pdf
https://www.agilent.com/Library/msds/G2453-85050_NAEnglish.pdf
https://www.carlroth.com/medias/SDB-4348-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzIwNzN8YXBwbGljYXRpb24vcGRmfGFHUTBMMmcyTUM4NU1UZ3hOemM1TURNME1UUXlMMU5FUWw4ME16UTRYMGxGWDBWT0xuQmtaZ3w0ODU5NzcyMTJmZTNmMjgyOTE1MGZhZTczYTIzM2Y5N2Q2NGQxMTMyNjQzN2U0NzIzN2Q5ZWY1ZWJhOWE3YjQx
https://pubchem.ncbi.nlm.nih.gov/compound/2-Phenyl-2-piperidinoacetonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/Alpha-phenylacetoacetonitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596278?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Nitrile Group P450 Metabolism p.| Metabolic Activation H302:
(-CN) (Cyanide Potential) Acute Tox 4
2-Phenyl-2-piperidinoacetonitrile Piperidine Moiety Protonation > Alkaline Hydrolysis
(Structure Analysis) (Basic Amine) (Membrane Damage)
Lipophilic Core Absorption p| BBB Penetration N H336:
(LogP > 2.5) (NMDA Interaction) STOT SE 3

Click to download full resolution via product page

Figure 1: Structural-Activity Relationship (SAR) flow leading to specific GHS Hazard
Statements.[1][2][3][7]

Part 5: Experimental Protocols for Safety Validation

As a self-validating system, the following protocols allow a lab to verify the assigned hazards
without full-scale animal testing, using surrogate markers.

Protocol A: pH-Stat Titration for Irritancy Potential

Objective: Validate H315/H319 by determining the pKa and buffering capacity.[1]

e Preparation: Dissolve 10 mg of the compound in 10 mL of 1:1 Ethanol/Water (to ensure
solubility).

o Calibration: Calibrate pH meter to 4.0, 7.0, and 10.0 standards.

e Titration: Titrate with 0.01 M HCI, recording pH every 50

o Analysis: Identify the inflection point.[1][2]

o Threshold: If pKa > 9.0, the substance is a confirmed alkaline irritant (Corrosive/lrritant).[1]

[2]

o Validation: This confirms the H319 classification.[1][2]
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Protocol B: Ellman’s Reagent Test for Nitrile Stability

Objective: Assess stability against spontaneous hydrolysis (preventing false H300/H310/H330
classifications).

e Incubation: Incubate compound in simulated gastric fluid (pH 1.2) for 4 hours at 37°C.

» Detection: Neutralize and treat with Ellman’s reagent or a specific cyanide colorimetric kit.[1]

[2]
» Result:
o No color change = Nitrile is stable (Supports H302 - Harmful).[1][2]
o Rapid color change = Labile cyanide (Escalate to H301 - Toxic).[1][2]

o Expected Result: Stable due to steric hindrance (2-phenyl/2-piperidino substitution).[1][2]

Part 6: Handling & Emergency Response Workflow

Given the regulatory scrutiny and CNS activity, a strict handling workflow is required.[1][2]
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Start: Handling 2-Phenyl-2-piperidinoacetonitrile

PPE Check:
Nitrile Gloves (Double), Fume Hood

Weighing Procedure:
Anti-static Balance inside Hood

:

NP oI REERI VSO ESS

Treat with 10% Bleach (Oxidation of Nitrile)

Waste Disposal:
Segregated Halogenated/Nitrile Waste
(DO NOT mix with Acids)

Click to download full resolution via product page
Figure 2: Operational safety workflow emphasizing spill neutralization via oxidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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